Cas no 2248305-84-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-chlorophenyl)-5-(furan-2-yl)-1H-pyrazole-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-chlorophenyl)-5-(furan-2-yl)-1H-pyrazole-3-carboxylate
• CAS No: 2248305-84-0
• MF: C₂₂H₁₂ClN₃O₅
• MW: 433.800784111023
• CID: 5943707
• PubChem ID: 165977395
• Update Time: 2025-05-23

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-chlorophenyl)-5-(furan-2-yl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248305-84-0
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-chlorophenyl)-5-(furan-2-yl)-1H-pyrazole-3-carboxylate
• EN300-6524670

• Inchi： 1S/C22H12ClN3O5/c23-13-7-9-14(10-8-13)25-18(19-6-3-11-30-19)12-17(24-25)22(29)31-26-20(27)15-4-1-2-5-16(15)21(26)28/h1-12H
• InChI Key： ATPIJWWXOQFNMK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(C2=CC=CO2)=CC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=N1

Computed Properties

• Exact Mass: 433.0465482g/mol
• Monoisotopic Mass: 433.0465482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 94.6Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-chlorophenyl)-5-(furan-2-yl)-1H-pyrazole-3-carboxylate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-chlorophenyl)-5-(furan-2-yl)-1H-pyrazole-3-carboxylate (CAS No. 2248305-84-0)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-chlorophenyl)-5-(furan-2-yl)-1H-pyrazole-3-carboxylate (CAS 2248305-84-0) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structural features, including the isoindole-1,3-dione core and pyrazole-furan hybrid system, make it a promising candidate for applications in drug discovery and functional materials. Recent studies highlight its potential as a scaffold for designing novel bioactive compounds, particularly in the development of targeted therapies.

One of the most searched questions regarding this compound revolves around its synthetic methodology and structure-activity relationship (SAR). Researchers are particularly interested in how modifications to the furan-2-yl or 4-chlorophenyl moieties affect its biological properties. Computational chemistry studies suggest that the 1H-pyrazole-3-carboxylate fragment plays a critical role in molecular recognition processes, making it a hotspot for medicinal chemistry optimization. The compound's logP and hydrogen bonding capacity are frequently analyzed parameters in drug design forums.

From a materials science perspective, the π-conjugated system formed by the isoindole-dione and furan components has shown interesting photophysical properties. This has led to investigations into its potential use in organic electronics and sensor technologies. The compound's thermal stability and crystallinity are often discussed in materials science communities, with particular emphasis on its supramolecular interactions.

Analytical characterization of CAS 2248305-84-0 typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry, and X-ray crystallography. The chlorophenyl proton signals in the ¹H NMR spectrum and the distinctive carbonyl stretching frequencies in FT-IR are key identification markers. Recent publications have focused on developing more efficient chromatographic methods for its purification, addressing common challenges in isolating this moderately polar compound.

The metabolic stability and in vitro ADME properties of this compound have become trending topics in pharmacological circles. Preliminary studies suggest that the furan-pyrazole combination may influence cytochrome P450 interactions, making it an important case study in prodrug design. Many researchers are investigating whether the isoindole-1,3-dione moiety could serve as a biodegradable linker in drug delivery systems.

In the context of green chemistry, there's growing interest in developing catalytic methods for synthesizing this compound. The atom economy of its formation and possibilities for solvent-free synthesis are frequently discussed in sustainable chemistry forums. Some recent patents describe innovative approaches using organocatalysts to construct the pyrazole-carboxylate fragment more efficiently.

The crystal packing and polymorphism of this material have implications for pharmaceutical formulation. X-ray diffraction studies reveal interesting hydrogen-bonding networks involving the dioxoisoindoline carbonyl groups. These structural insights are valuable for understanding its solid-state properties and potential co-crystal formation with various coformers.

From a regulatory perspective, the compound's environmental fate and ecotoxicological profile are subjects of ongoing investigation. Computational models are being developed to predict its biodegradation pathways, particularly focusing on the cleavage of the ester linkage between the isoindole and pyrazole components. These studies align with current industry emphasis on benign-by-design chemical development.

In academic settings, this molecule serves as an excellent example for teaching advanced concepts in heterocyclic chemistry and retrosynthetic analysis. Its structure combines multiple important pharmacophores, making it a valuable case study for medicinal chemistry education. The conformational flexibility of the furan-pyrazole system also provides opportunities for discussing molecular dynamics principles.

Looking forward, researchers are particularly excited about the potential to develop structure-property relationships for this class of compounds. The ability to tune both the electronic characteristics (through the furan and chlorophenyl groups) and steric properties (via substitutions on the pyrazole ring) makes it a versatile platform for molecular engineering. This dual tunability addresses current demands in both small molecule therapeutics and functional materials design.